Cas no 841-08-7 (4-Pyrimidinamine,2-[[(4-fluorophenyl)methyl]thio]-N,5-dimethyl-)

• Product name: 4-Pyrimidinamine,2-[[(4-fluorophenyl)methyl]thio]-N,5-dimethyl-
• CAS No: 841-08-7
• MF: C₁₃H₁₄FN₃S
• MW: 263.33376455307
• CID: 731109
• PubChem ID: 241193

4-Pyrimidinamine,2-[[(4-fluorophenyl)methyl]thio]-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-[[(4-fluorophenyl)methyl]thio]-N,5-dimethyl-
• 2-((4-fluorobenzyl)thio)-N,5-dimethylpyrimidin-4-amine
• NSC-48415
• 2-{[(4-Fluorophenyl)methyl]sulfanyl}-N,5-dimethylpyrimidin-4(3H)-imine
• DTXSID401004370
• 841-08-7
• NSC48415

• Inchi： InChI=1S/C13H14FN3S/c1-9-7-16-13(17-12(9)15-2)18-8-10-3-5-11(14)6-4-10/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key： CDYBEBDBOHYQGE-UHFFFAOYSA-N
• SMILES： CC1=CN=C(N=C1NC)SCC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 263.089
• Monoisotopic Mass: 263.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.24
• Boiling Point: 432.2°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.605
• PSA: 63.11000
• LogP: 3.33110